2-Chloro-4-(4-fluoro-2-methylphenyl)-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile

• CAS No.: 873443-70-0
• Molecular Formula: C17H15ClFN3S
• Molecular Weight: 347.8 g/mol
• IUPAC Name: 2-chloro-4-(4-fluoro-2-methylphenyl)-6-thiomorpholin-4-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C17H15ClFN3S/c1-11-8-12(19)2-3-13(11)14-9-16(21-17(18)15(14)10-20)22-4-6-23-7-5-22/h2-3,8-9H,4-7H2,1H3
• InChI Key: VTFGEZLFALCGLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C2=CC(=NC(=C2C#N)Cl)N3CCSCC3

Description

2-Chloro-4-(4-fluoro-2-methylphenyl)-6-(thiomorpholin-4-yl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H15ClFN3S and its molecular weight is 347.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Crude 3-cyano-2,6-dichloro-4-(4-fluoro-2-methylphenyl)pyridine, (32.44 g, 115.4 mmol) and 300 mL of methanol were added to a 500-mL, 3-necked flask (equipped with a 25-mL pressure-equilibrating addition funnel/dry N2 adapter, septum with teflon-coated thermocouple, and teflon paddle stirrer/glass shaft). Thiomorpholine (23.0 mL, 25.0 g, 242 mmol, 2.10 equiv) was added dropwise over a period of 22 minutes via the addition funnel, and the resulting mixture was stirred at 20–25° C. for 18 hours. The precipitate was filtered, washed with 30 mL of methanol, and dried to afford 35.47 g (88.4%) of 2-chloro-3-cyano-4-(4-fluoro-2-methylphenyl)-6-(thiomorpholino)pyridine as a beige solid.

Synthesis routes and methods II

Procedure details